Cas no 136618-42-3 (Benzyl 4-iodobenzoate)
Benzyl 4-iodobenzoate is an organic compound commonly used as an intermediate in synthetic chemistry, particularly in cross-coupling reactions and pharmaceutical research. Its key structural features include a benzyl ester group and an iodine substituent at the para position of the benzoate ring, making it a versatile building block for further functionalization. The iodine moiety facilitates palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions, enabling efficient carbon-carbon bond formation. The benzyl ester group offers stability under various conditions while remaining cleavable for downstream modifications. This compound is valued for its reliability in organic synthesis and its role in producing complex molecules for medicinal and materials chemistry applications.
Benzyl 4-iodobenzoate structure
Product Name:Benzyl 4-iodobenzoate
CAS No:136618-42-3
MF:C14H11IO2
MW:338.140416383743
MDL:MFCD18072656
CID:859758
PubChem ID:22254485
Update Time:2025-10-29
Benzyl 4-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 4-iodobenzoate
- 4-iodobenzoic acid benzyl ester
- phenylmethyl 4-iodobenzoate
- Benzyl4-iodobenzoate
- benzyl-4-iodobenzoate
- C14H11IO2
- SY046606
- Benzoic acid, 4-iodo-, phenylmethyl ester
- AB0035578
- ST24030152
- X9951
- DB-369867
- DTXSID30623943
- CS-0156253
- SCHEMBL1949483
- DS-1534
- 136618-42-3
- MFCD18072656
- AKOS015920397
-
- MDL： MFCD18072656
- Inchi： 1S/C14H11IO2/c15-13-8-6-12(7-9-13)14(16)17-10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key： MSSYFJWOCVCQJJ-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 337.98000
- Monoisotopic Mass: 337.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- PSA: 26.30000
- LogP: 3.64820
Benzyl 4-iodobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzyl 4-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB437333-250 mg |
Benzyl 4-iodobenzoate, 95%; . |
136618-42-3 | 95% | 250mg |
€119.10 | 2023-04-23 | |
| abcr | AB437333-1 g |
Benzyl 4-iodobenzoate, 95%; . |
136618-42-3 | 95% | 1g |
€178.70 | 2023-04-23 | |
| abcr | AB437333-5 g |
Benzyl 4-iodobenzoate, 95%; . |
136618-42-3 | 95% | 5g |
€399.30 | 2023-04-23 | |
| abcr | AB437333-10 g |
Benzyl 4-iodobenzoate, 95%; . |
136618-42-3 | 95% | 10g |
€643.60 | 2023-04-23 | |
| abcr | AB437333-25 g |
Benzyl 4-iodobenzoate, 95%; . |
136618-42-3 | 95% | 25g |
€1,138.30 | 2023-04-23 | |
| TRC | B279908-100mg |
Benzyl 4-iodobenzoate |
136618-42-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B279908-250mg |
Benzyl 4-iodobenzoate |
136618-42-3 | 250mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B279908-500mg |
Benzyl 4-iodobenzoate |
136618-42-3 | 500mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B279908-1g |
Benzyl 4-iodobenzoate |
136618-42-3 | 1g |
$ 253.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B846536-1g |
Benzyl 4-iodobenzoate |
136618-42-3 | 98% | 1g |
422.10 | 2021-05-17 |
Benzyl 4-iodobenzoate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
136618-42-3 (Benzyl 4-iodobenzoate) Related Products
- 618-91-7(Methyl 3-iodobenzoate)
- 103204-07-5(Ethyl 4-iodo-3-methylbenzoate)
- 51839-15-7(Dimethyl 5-iodoisophthalate)
- 51934-41-9(Ethyl 4-iodobenzoate)
- 619-44-3(Methyl 4-iodobenzoate)
- 612833-45-1(Ethyl 5-iodo-2-methylbenzoate)
- 111160-45-3(Benzoic acid, 4-iodo-, 1-methylethyl ester)
- 859212-59-2(Ethyl 3-iodo-4-methylbenzoate)
- 58313-23-8(Ethyl 3-iodobenzoate)
- 93116-99-5(3-Iodo-5-(methoxycarbonyl)benzoic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
